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Compound of Interest

Compound Name: Isopropyl Benzoate

Cat. No.: B1672278

Essential Safety and Handling Guide for
Isopropyl Benzoate

This guide provides immediate safety and logistical information for the handling of Isopropyl
Benzoate in a laboratory setting. It is intended for researchers, scientists, and drug
development professionals to ensure safe operational procedures and proper disposal.

Hazard Identification and Personal Protective
Equipment (PPE)

Isopropyl Benzoate is classified as causing skin irritation (H315), serious eye irritation (H319),
and may cause respiratory irritation (H335).[1] Some sources also classify it as harmful if
swallowed (H302) and toxic to aquatic life with long-lasting effects (H411).[2] Therefore,
adherence to proper safety protocols is crucial.

Engineering Controls:
o Work in a well-ventilated area.[1][3][4] The use of a fume hood is recommended.
o Ensure a safety shower and eyewash station are readily accessible.

Personal Protective Equipment (PPE): The following PPE is mandatory when handling
Isopropyl Benzoate:
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Protection Type

Specific Recommendations

Rationale

Eye and Face Protection

Wear tightly fitting safety
goggles with side-shields
conforming to EN 166 (EU) or
NIOSH (US). A face shield may
be necessary for splash

hazards.

To prevent contact with eyes,
which can cause serious

irritation.

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile rubber). Wear a
laboratory coat, long-sleeved
clothing, and closed-toe
footwear. For larger quantities
or splash potential, an
impervious apron is

recommended.

To prevent skin contact, which

can cause irritation.

Respiratory Protection

Not typically required in a well-
ventilated area. If exposure
limits are exceeded, or if
irritation is experienced, use a
NIOSH or CEN-certified full-
face respirator with an

appropriate cartridge.

To prevent respiratory irritation

from vapors or mists.

Standard Operating Procedures for Handling

Routine Handling:

e Preparation:

o Ensure the work area (preferably a fume hood) is clean and uncluttered.

o Confirm the availability and functionality of an eyewash station and safety shower.

o Don the required PPE as outlined in the table above.

e Handling:
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[e]

Avoid contact with skin, eyes, and clothing.

o

Avoid breathing fumes, vapors, or mists.

[¢]

Use non-sparking tools and prevent fire caused by electrostatic discharge.

[¢]

Keep the container tightly closed when not in use.

e Post-Handling:

o Wash hands thoroughly with soap and water after handling.

o Clean and decontaminate the work surface.

o Properly store or dispose of Isopropyl Benzoate and any contaminated materials.
Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.

o Keep away from sources of ignition and incompatible materials such as strong oxidizing
agents.

Emergency Procedures

First Aid Measures:
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Exposure Route

Immediate Action

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration and seek immediate medical

attention.

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with plenty of soap and
water for at least 15 minutes. Seek medical

attention if irritation occurs or persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Call a poison control

center or doctor immediately.

Spill Response:

For small spills (less than 1 gallon) that do not enter drains:

o Alert others in the immediate area.

o Ensure proper ventilation and eliminate all ignition sources.

o Wearing appropriate PPE, contain the spill using an inert absorbent material such as sand,

earth, or universal binders.

o Collect the absorbed material using non-sparking tools and place it into a suitable, labeled

container for disposal.

o Decontaminate the spill area with a mild detergent and water.
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For large spills, or spills that enter drains or waterways:

o Evacuate the area immediately.

 Alert your institution's emergency response team (e.g., Environmental Health and Safety).
o Prevent entry into waterways, sewers, basements, or confined areas.

Disposal Plan

o Waste Collection: All waste materials contaminated with Isopropyl Benzoate, including
absorbent materials from spills, must be collected in a clearly labeled, sealed container.

o Disposal: Dispose of the chemical waste through a licensed chemical destruction plant or an
approved waste disposal facility. Do not dispose of it in the regular trash or down the drain.
Adhere to all federal, state, and local regulations for hazardous waste disposal.

Suantitative Data S

Property Value Source
CAS Number 939-48-0

Molecular Formula C10H1202

Molecular Weight 164.20 g/mol

Appearance Colorless liquid

Boiling Point 218 °C

Melting Point -26 °C

Flash Point 99 °C (lit.)

Density 1.01 g/cm3

Water Solubility 1 mg/L at 20°C

Experimental Protocols
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Detailed experimental protocols for the toxicological and physical properties cited in this
document are maintained by the entities that generate Safety Data Sheets (SDS), such as
those referenced. These protocols are typically based on standardized testing guidelines from
organizations like the OECD (Organisation for Economic Co-operation and Development) or
national regulatory bodies. For specific experimental methodologies, direct consultation of the

full SDS from the chemical supplier is recommended.
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Caption: PPE Selection Workflow for Isopropyl Benzoate.
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Caption: Emergency Spill Response for Isopropyl Benzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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